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Introduction
Dregeoside A11 is a naturally occurring pregnane glycoside isolated from the leaves of

Dregea volubilis, a plant utilized in traditional medicine for various ailments.[1][2] As a member

of the extensive family of pregnane glycosides, Dregeoside A11 is of interest to the scientific

community for its potential, yet largely unexplored, biological activities. This document provides

a comprehensive overview of the known physical and chemical properties of Dregeoside A11,

alongside a discussion of the biological activities of related compounds from its source

organism.

Physicochemical Properties
Dregeoside A11 is a complex molecule with the chemical formula C55H88O22. Its structure

has been elucidated primarily through nuclear magnetic resonance (NMR) spectroscopy.[1]

While detailed spectral data from primary literature is not readily available in public databases,

the fundamental properties are summarized below.
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Property Value Source

Molecular Formula C55H88O22 [3]

Molecular Weight 1101.27 g/mol [3]

Physical Description Powder ChemFaces

Source Dregea volubilis leaves [1][2]

Solubility
Soluble in DMSO, Pyridine,

Methanol, Ethanol
ChemFaces

Experimental Protocols
Detailed experimental protocols for the biological evaluation of Dregeoside A11 are scarce in

the available scientific literature. However, a general methodology for the isolation and

identification of Dregeoside A11 and other pregnane glycosides from Dregea volubilis can be

outlined as follows.

General Isolation and Structural Elucidation Workflow
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Extraction

Chromatographic Fractionation

Isolation

Structure Elucidation

Dried leaves of Dregea volubilis

Methanol Extraction

Crude Methanol Extract

Combined Chromatographic Methods
(e.g., Column Chromatography)

Fractions containing pregnane glycosides

Isolation of Pure Compounds

Dregeoside A11 (Pure Isolate)

Spectroscopic Analysis
(1D and 2D NMR, HR-ESI-MS)

Structural Confirmation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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